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Compound of Interest

Compound Name: 4-Bromo-2-nitrocinnamic acid

CAS No.: 20357-30-6

Cat. No.: B1292201 Get Quote

Document Control:

Subject: 4-Bromo-2-nitrocinnamic Acid (CAS: 20357-30-6)[1][2]

Classification: Specialized Organic Intermediate

Audience: Medicinal Chemists, Process Safety Engineers, Laboratory Managers

Executive Summary & Application Context
4-Bromo-2-nitrocinnamic acid is a bifunctional building block critical in early-stage drug

discovery. Its structural utility lies in its orthogonality: the bromide moiety facilitates palladium-

catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the nitro group serves as

a latent amine precursor for heterocycle formation (e.g., indoles via Cadogan cyclization or

quinolines).

However, its handling requires specific protocols due to the thermal sensitivity of the nitro-

aromatic core and the respiratory irritation potential of the cinnamic acid backbone. This guide

moves beyond standard SDS data to provide a self-validating safety framework for research

environments.
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The following data aggregates validated experimental values and predictive models to

establish a baseline for handling.

Property Specification Operational Implication

CAS Number 20357-30-6
Unique identifier for inventory

tracking.

Molecular Formula C₉H₆BrNO₄ MW: 272.05 g/mol .[2][3]

Physical State
Solid (Yellow to Orange

Powder)

High potential for dust

generation; requires static

control.

Melting Point 224 °C

High melting point indicates

stability at room temp, but

avoid uncontrolled heating.

Boiling Point 425 °C (Predicted)
Decomposition likely precedes

boiling.

Solubility
DMSO, Methanol, Ethyl

Acetate

Poor water solubility; aqueous

spill cleanup requires co-

solvents.

Storage +2°C to +8°C

Cold storage prevents slow

thermal degradation or

decarboxylation.

pKa ~3.5 - 4.0 (Carboxylic acid)

Corrosive to mucous

membranes; incompatible with

strong bases.

Hazard Identification & Mechanistic Toxicology
The "Why" Behind the Hazard
Standard SDSs list H-codes, but understanding the mechanism drives better safety

compliance.
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Respiratory Irritation (H335): Cinnamic acid derivatives are Michael acceptors. Upon

inhalation, the electron-deficient alkene can react with nucleophilic residues (cysteine/lysine)

in the respiratory mucosa, leading to inflammation and sensitization.

Skin/Eye Irritation (H315/H319): The carboxylic acid moiety, combined with the electron-

withdrawing nitro group, increases the acidity and reactivity of the compound, causing

immediate local irritation upon contact.

Thermal Instability: While not a high explosive, ortho-nitro aromatic compounds possess

intrinsic energy. The proximity of the nitro group to the vinyl side chain can facilitate

intramolecular redox reactions at elevated temperatures (>250°C), posing a risk of runaway

decomposition during scale-up.

GHS Classification
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[2][4][5][6]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[2][5]

Safe Handling Workflow & Engineering Controls[6]
This workflow integrates engineering controls with procedural logic to minimize exposure.

Engineering Controls
Primary Containment: All weighing and transfer operations must occur within a certified

Chemical Fume Hood or Powder Weighing Station (HEPA filtered).

Static Dissipation: Use anti-static weighing boats and spatulas. Nitro-aromatics in powder

form can be sensitive to static discharge ignition, although the risk is lower here than with

polynitro compounds.
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Handling Protocol Diagram
The following logic gate ensures safety checks are performed before the substance is handled.

START: Retrieval from Storage (+4°C)

Equilibrate to Room Temp
(Prevent Condensation)

PPE Verification:
Nitrile Gloves + Lab Coat + Goggles

Weighing in Fume Hood
(Anti-static tools)

Pass

Is Dust Visible?

Stop: Use Wet Wipe/Dampen

Yes

Dissolve immediately
(DMSO/MeOH)

No

Proceed to Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Decision logic for the safe retrieval and preparation of 4-Bromo-2-nitrocinnamic
acid, emphasizing dust control.

Experimental Protocols & Synthesis Safety
When using this compound in synthesis, specific chemical risks arise.

Reduction of the Nitro Group
Context: Converting the nitro group to an amine (e.g., for indole synthesis).

Risk: Exothermic reaction.

Protocol:

Dissolve 4-Bromo-2-nitrocinnamic acid in solvent (EtOH/EtOAc).

Inerting: Purge reaction vessel with Nitrogen/Argon before adding catalyst (Pd/C or Raney

Ni) to prevent solvent ignition.

Heat Management: Add reducing agent (e.g., Formate or H₂ gas) slowly. Monitor internal

temperature. Maintain T < 50°C to prevent thermal runaway of the intermediate

hydroxylamine.

Cross-Coupling Reactions (Suzuki/Sonogashira)
Context: Utilizing the C-Br bond.

Risk: Heavy metal waste and base compatibility.

Protocol:

The carboxylic acid proton is acidic. Use at least 2 equivalents of base (e.g., K₂CO₃) to

neutralize the acid and activate the coupling partner.

Waste: Segregate aqueous layers containing Palladium/Copper into "Heavy Metal

Aqueous Waste," not general organic waste.
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Emergency Response & Storage
Storage Stability

Condition: Keep refrigerated (2-8°C).

Incompatibility: Strong oxidizers (peroxides, permanganates) and strong bases (hydroxides).

Shelf Life: Re-test purity annually via HPLC. Look for the appearance of cis-isomer (photo-

isomerization) or decarboxylated products (loss of CO₂).

Spill Cleanup (Solid)
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear N95/P100 respirator if outside a fume hood.

Containment: Do NOT dry sweep. Dry sweeping generates dust aerosols.

Method: Cover the spill with a wet paper towel (soaked in water or dilute ethanol) to dampen

the powder. Scoop the wet material into a hazardous waste container.

Decontamination: Wipe surface with 0.1M NaOH (to convert residual acid to soluble salt)

followed by water.

Fire Fighting
Media: Carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.

Contraindication: Do not use a solid water stream, as it may scatter the light powder.

Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOₓ) and Hydrogen Bromide

(HBr). Firefighters must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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